N-ethyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-ethyl-2-[5-(hydroxymethyl)-2-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanylimidazol-1-yl]acetamide
• InChI: InChI=1S/C17H19F3N4O3S/c1-2-21-14(26)8-24-13(9-25)7-22-16(24)28-10-15(27)23-12-5-3-4-11(6-12)17(18,19)20/h3-7,25H,2,8-10H2,1H3,(H,21,26)(H,23,27)
• InChI Key: YZEFPBPPXQMJHV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=CC(=C2)C(F)(F)F)CO
• Molecular Formula: C17H19F3N4O3S
• Molecular Weight: 416.4 g/mol

Description

N-ethyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C17H19F3N4O3S and its molecular weight is 416.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Excretion of Pharmaceuticals

Research on the metabolism and excretion of drugs can provide insights into the pharmacokinetics of similar compounds. For example, a study on [14C]mirabegron, a β3-adrenoceptor agonist, highlighted its absorption, metabolism, and excretion patterns in humans, indicating rapid absorption, circulation as unchanged form and metabolites, and recovery mainly as the unchanged form via urine and feces (Takusagawa et al., 2012).

Bioavailability and Pharmacological Properties

Understanding a compound's bioavailability and pharmacological effects is crucial. For instance, BP 2-94, a prodrug designed to enhance the bioavailability of its active compound, showed anti-inflammatory and antinociceptive properties in rodents, indicating the potential for therapeutic applications in inflammatory diseases and pain management (Rouleau et al., 1997).

Imaging and Diagnostic Applications

Compounds may be developed for use in diagnostic imaging, such as [11C]HMS011, a novel PET ligand for AMPA receptors, demonstrating its potential for imaging brain disorders related to glutamatergic signaling (Takahata et al., 2017).

Exposure and Environmental Health

Research on exposure to environmental contaminants, like phthalates, underscores the importance of understanding the health impacts of chemical exposure, which could inform safety assessments and regulatory policies (Wittassek et al., 2007).

Toxicology and Safety Evaluations

Evaluating the safety and toxicological profiles of compounds is essential for developing new drugs or chemicals. Studies like the fatal case involving N-ethyldeschloroketamine highlight the critical need for understanding the toxicological implications of novel psychoactive substances (Theofel et al., 2018).